Cas no 2229102-81-0 (1-2-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-ylcyclopropan-1-amine)

1-2-(1,5-Dimethyl-1H-pyrazol-4-yl)propan-2-ylcyclopropan-1-amine is a structurally unique cyclopropylamine derivative featuring a pyrazole substituent. This compound is of interest in synthetic and medicinal chemistry due to its rigid cyclopropane core and the presence of a substituted pyrazole moiety, which may influence its reactivity and binding properties. The sterically hindered tertiary amine center and the electron-rich pyrazole ring contribute to its potential as a versatile intermediate in the development of pharmacologically active molecules. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The compound’s stability and synthetic accessibility further enhance its utility in research applications.
1-2-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-ylcyclopropan-1-amine structure
2229102-81-0 structure
Product Name:1-2-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-ylcyclopropan-1-amine
CAS No:2229102-81-0
MF:C11H19N3
MW:193.288662195206
CID:6264845
PubChem ID:165966581
Update Time:2025-05-30

1-2-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-2-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-ylcyclopropan-1-amine
    • EN300-1807892
    • 2229102-81-0
    • 1-[2-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-yl]cyclopropan-1-amine
    • Inchi: 1S/C11H19N3/c1-8-9(7-13-14(8)4)10(2,3)11(12)5-6-11/h7H,5-6,12H2,1-4H3
    • InChI Key: WFLKGNQCXAEDPG-UHFFFAOYSA-N
    • SMILES: NC1(C(C)(C)C2C=NN(C)C=2C)CC1

Computed Properties

  • Exact Mass: 193.157897619g/mol
  • Monoisotopic Mass: 193.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.8Ų

1-2-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-ylcyclopropan-1-amine Pricemore >>

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1-2-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-ylcyclopropan-1-amine Related Literature

Additional information on 1-2-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-ylcyclopropan-1-amine

Research Briefing on 2229102-81-0 and 1-2-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-ylcyclopropan-1-amine in Chemical Biology and Medicine

The compound with the CAS number 2229102-81-0, also known as 1-2-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-ylcyclopropan-1-amine, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazole and cyclopropylamine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

Recent research highlights the compound's role as a modulator of specific biological pathways, particularly those involving neurotransmitter systems. Its structural features suggest a high affinity for certain receptor subtypes, making it a valuable tool for studying neurological disorders. Preliminary in vitro and in vivo studies have demonstrated its efficacy in modulating receptor activity, with potential implications for treating conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of 1-2-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-ylcyclopropan-1-amine has been optimized to improve yield and purity, as reported in recent publications. Advanced techniques such as multi-step organic synthesis and chromatography have been employed to achieve high-purity batches suitable for pharmacological testing. These advancements are critical for ensuring the reproducibility and scalability of future studies.

Pharmacokinetic studies of the compound have revealed favorable absorption and distribution profiles, with moderate metabolic stability. However, further optimization may be required to enhance its bioavailability and reduce potential off-target effects. Researchers are also exploring its potential as a lead compound for the development of novel therapeutics, with a focus on structure-activity relationship (SAR) studies to identify more potent and selective derivatives.

In conclusion, 2229102-81-0 and its derivative 1-2-(1,5-dimethyl-1H-pyrazol-4-yl)propan-2-ylcyclopropan-1-amine represent a promising area of research in chemical biology and medicine. Continued investigation into their pharmacological properties, mechanisms of action, and therapeutic potential is warranted. Future studies should aim to address current limitations and explore their applicability in clinical settings.

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